
Application Notes and Protocols for Preparing
KT185 Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: KT185

Cat. No.: B608395

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
KT185 is a potent and selective inhibitor of the serine hydrolase α/β-hydrolase domain-

containing protein 6 (ABHD6).[1][2] ABHD6 is involved in the hydrolysis of the endocannabinoid

2-arachidonoylglycerol (2-AG), a key signaling lipid in the nervous system. Inhibition of ABHD6

by KT185 leads to increased levels of 2-AG, making it a valuable tool for studying the

endocannabinoid system and a potential therapeutic agent for various neurological and

inflammatory disorders. This document provides detailed protocols for the preparation of

KT185 stock solutions in dimethyl sulfoxide (DMSO), ensuring accurate and reproducible

experimental results.
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Property Value Reference

Molecular Weight 519.6 g/mol [1]

Formula C₃₂H₃₃N₅O₂ [1]

Appearance Crystalline solid [1]

Solubility in DMSO 30 mg/mL [1]

Recommended Stock Solution Concentrations
Concentration (in DMSO) Use Case

10 mM
Standard stock concentration for most in vitro

assays.[2]

50 mM
High-concentration stock for serial dilutions or

specific experimental needs.

Experimental Protocols
Materials

KT185 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM KT185 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM KT185 stock solution in DMSO.
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Calculate the required mass of KT185:

Molecular Weight (MW) of KT185 = 519.6 g/mol

Desired Concentration (C) = 10 mM = 0.010 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (g) = C (mol/L) * V (L) * MW ( g/mol )

Mass (mg) = 0.010 mol/L * 0.001 L * 519.6 g/mol * 1000 mg/g = 5.196 mg

Weighing KT185:

Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 5.2 mg of KT185 powder into the tared tube.

Dissolving in DMSO:

Add 1 mL of anhydrous, cell culture grade DMSO to the microcentrifuge tube containing

the KT185 powder.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. Visually inspect the solution to ensure no solid particles remain. Gentle warming

in a 37°C water bath can aid dissolution if necessary.

Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 3 months) or -80°C for long-term

storage (up to 1 year).

Working Dilutions
For cell-based assays, it is crucial to dilute the DMSO stock solution in the appropriate cell

culture medium to a final concentration where the DMSO percentage is non-toxic to the cells.
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Most cell lines can tolerate DMSO concentrations up to 0.5%, with some being sensitive to

concentrations above 0.1%.[3] Always perform a vehicle control (medium with the same final

concentration of DMSO) in your experiments.

Example Dilution: To prepare a 10 µM working solution from a 10 mM stock:

Perform a 1:1000 dilution. For example, add 1 µL of the 10 mM KT185 stock solution to 999

µL of cell culture medium.
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Experimental Workflow for KT185 Stock Solution
Preparation

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.lifetein.com/How-to-dissolve-peptides-in-DMSO.html
https://www.benchchem.com/product/b608395/docs?utm_src=pdf-body#application-notes-and-protocols-for-preparing-kt185-stock-solution-in-dmso
https://www.benchchem.com/product/b608395/docs?utm_src=pdf-body#application-notes-and-protocols-for-preparing-kt185-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Storage & Use

Calculate Mass of KT185

Weigh KT185 Powder

5.2 mg for 10 mM

Add DMSO

Vortex to Dissolve

Aliquot Stock Solution

Store at -20°C or -80°C Prepare Working Dilutions

Dilute in media

Click to download full resolution via product page

Caption: Workflow for preparing KT185 stock solution.

Signaling Pathway of KT185 Action
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Caption: KT185 inhibits ABHD6, increasing 2-AG levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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